Cas no 402-66-4 (5-fluoropyridine-3-carboxylic acid)

• Product Name: 5-fluoropyridine-3-carboxylic acid
• CAS No: 402-66-4
• MF: C₆H₄FNO₂
• MW: 141.099864959717
• MDL: MFCD01318537
• CID: 37275
• PubChem ID: 120232
• Update Time: 2025-10-30

5-fluoropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoronicotinic acid
• 5-FLUOROPYRIDINE-3-CARBOXYLIC ACID
• AURORA KA-3033
• 5-fluoro-3-pyridinecarboxylicaci
• 5-fluoro-3-pyridinecarboxylicacid
• 5-Fluoro-3-pyridinecarboxylic Acid
• 5-Fluoro-nicotinic acid
• 3-Pyridinecarboxylic acid, 5-fluoro-
• Nicotinic acid, 5-fluoro-
• 3-Fluoro-5-carboxypyridine
• BXZSBDDOYIWMGC-UHFFFAOYSA-N
• 3-FLUORO-5-PYRIDINECARBOXYLIC ACID
• 5-Fluoronicotinicacid
• PubChem10942
• 5-fluoro nicotinic acid
• 5-fluoroisonicotinic acid
• 4-Carboxy-3-fluoropyridine
• KSC236S7B
• ABBYPHA
• AKOS005137907
• 9C94XTS5CX
• FT-0660654
• PS-9027
• UNII-9C94XTS5CX
• A6737
• F0738
• SY005275
• FT-0600683
• MFCD01318537
• SCHEMBL430582
• EN300-98110
• J-517558
• CS-W016443
• PB23226
• DTXSID60193200
• F1905-7160
• BCP24542
• Z1192357288
• 402-66-4
• AC-1806
• AM20051156
• CHEMBL397783
• BDBM50216521
• 780701-97-5
• STL553784
• DB-029153
• BBL100212
• DTXCID30115691
• 5-fluoropyridine-3-carboxylic acid

• MDL： MFCD01318537
• Inchi： 1S/C6H4FNO2/c7-5-1-4(6(9)10)2-8-3-5/h1-3H,(H,9,10)
• InChI Key： BXZSBDDOYIWMGC-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(C(=O)O)=C1

Computed Properties

• Exact Mass: 141.02300
• Monoisotopic Mass: 141.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5

Experimental Properties

• Density: 1.419
• Melting Point: 197.0 to 201.0 deg-C
• Boiling Point: 272.2℃ at 760 mmHg
• Flash Point: 118.4℃
• Refractive Index: 1.534
• Solubility: Soluble in methanol.
• PSA: 50.19000
• LogP: 0.91890

5-fluoropyridine-3-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• RTECS：US5745250
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Additional information on 5-fluoropyridine-3-carboxylic acid

Recent Advances in the Application of 5-Fluoropyridine-3-Carboxylic Acid (CAS 402-66-4) in Chemical Biology and Pharmaceutical Research

5-Fluoropyridine-3-carboxylic acid (CAS 402-66-4) has emerged as a pivotal compound in chemical biology and pharmaceutical research due to its unique structural and functional properties. Recent studies have highlighted its versatility as a building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief synthesizes the latest findings on the applications, mechanisms, and potential therapeutic benefits of this compound, providing a comprehensive overview for professionals in the field.

One of the most significant breakthroughs involves the use of 5-fluoropyridine-3-carboxylic acid as a key intermediate in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the binding affinity of inhibitors targeting the epidermal growth factor receptor (EGFR). The fluorine atom at the 5-position was found to significantly improve metabolic stability, while the carboxylic acid moiety facilitated interactions with critical amino acid residues in the ATP-binding pocket of EGFR. These findings underscore the compound's potential in designing next-generation targeted cancer therapies.

In antimicrobial research, 5-fluoropyridine-3-carboxylic acid has shown promise as a scaffold for developing novel antibacterial agents. Recent work published in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibited potent activity against multidrug-resistant strains of Staphylococcus aureus. The mechanism of action appears to involve inhibition of bacterial DNA gyrase, with the fluorine atom playing a crucial role in enhancing membrane permeability. These results suggest potential applications in addressing the growing challenge of antibiotic resistance.

The compound's utility extends to positron emission tomography (PET) tracer development, where its [18F]-labeled analog has been investigated for imaging applications. A 2024 study in the Journal of Nuclear Medicine reported successful synthesis of [18F]-5-fluoropyridine-3-carboxylic acid and its preliminary evaluation as a potential tracer for tumor imaging. The compound demonstrated favorable pharmacokinetics and tumor uptake in preclinical models, highlighting its potential as a versatile tool in diagnostic imaging.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to 5-fluoropyridine-3-carboxylic acid and its derivatives. A notable contribution appeared in Organic Process Research & Development, describing a scalable, cost-effective synthesis with improved yield and purity. This methodological advancement is particularly significant given the growing demand for this compound in both academic and industrial settings.

Looking forward, the unique properties of 5-fluoropyridine-3-carboxylic acid position it as a valuable asset in drug discovery and development. Its ability to serve as a versatile pharmacophore, combined with favorable physicochemical properties, suggests continued relevance in addressing unmet medical needs. Ongoing research is exploring its potential in neurodegenerative diseases and inflammatory disorders, with preliminary results showing promising activity in modulating key biological targets.